![molecular formula C6H6N4O B1599751 4,7-Dihydro-imidazole[4,5-d]1,3-diazepine-8(1H)-one CAS No. 72079-77-7](/img/structure/B1599751.png)
4,7-Dihydro-imidazole[4,5-d]1,3-diazepine-8(1H)-one
Overview
Description
Synthesis Analysis
Recent advances in the synthesis of imidazoles have focused on regiocontrolled methods for constructing substituted imidazoles. These synthetic routes are essential for developing functional molecules with diverse applications .
Molecular Structure Analysis
The molecular formula of 4,7-Dihydro-imidazole[4,5-d]1,3-diazepine-8(1H)-one is C6H6N4O . It is a white or colorless solid, highly soluble in water and other polar solvents . The compound contains two nitrogen atoms, one of which bears a hydrogen atom, while the other is a pyrrole-type nitrogen .
Physical And Chemical Properties Analysis
Scientific Research Applications
Medicinal Chemistry
Imidazole derivatives, including 4,7-dihydro-1H-imidazo[4,5-d][1,3]diazepin-8-one, are known for their broad pharmacological activities. They exhibit antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . These compounds are integral in the development of new drugs, offering a wide range of therapeutic potentials.
Industrial Applications
In the industrial sector, imidazole compounds play a crucial role due to their chemical and biological properties. They are used in the synthesis of various commercial drugs such as clemizole, etonitazene, enviroxime, astemizole, omeprazole, pantoprazole, thiabendazole, nocodazole, metronidazole, and more . Their versatility makes them valuable in creating formulations for bactericidal, trypanocidal, and antiprotozoal applications.
Agricultural Research
The imidazole ring is a common structure in compounds used for agricultural purposes. Derivatives like 4,7-dihydro-1H-imidazo[4,5-d][1,3]diazepin-8-one may have potential uses in developing pesticides or as growth regulators due to their antimicrobial properties . Research in this field could lead to more effective and safer agricultural chemicals.
Material Science
Imidazole derivatives are also significant in material science. They can contribute to the development of new materials with specific properties, such as high density, low sensitivity, and excellent performance for various applications . Their structural motifs are essential in creating advanced materials for technological advancements.
Environmental Applications
In environmental science, compounds like 4,7-dihydro-1H-imidazo[4,5-d][1,3]diazepin-8-one could be explored for their potential in bioremediation processes or as part of environmental sensors due to their reactivity and ability to form stable complexes . Their biological activities might also be harnessed to address issues like pollution and waste management.
Analytical Chemistry
Lastly, in analytical chemistry, the imidazole ring’s unique properties, such as its dipole moment, melting point, and boiling point, make it an interesting subject for analysis and method development . It could be used in the synthesis of analytical reagents or as a standard in various chromatographic and spectroscopic techniques.
Future Directions
Research on imidazole derivatives continues to explore their pharmacological activities and synthetic routes. As public health challenges related to antimicrobial resistance persist, the development of novel drugs remains crucial . Investigating the potential therapeutic applications and optimizing synthetic methodologies for imidazole-containing compounds will be essential for future drug development.
properties
IUPAC Name |
4,7-dihydro-1H-imidazo[4,5-d][1,3]diazepin-8-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N4O/c11-4-1-7-2-9-6-5(4)8-3-10-6/h2-3H,1H2,(H,7,9)(H,8,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ASIWDXWEDFFGPK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)C2=C(NC=N1)N=CN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80458681 |
Source
|
| Record name | 4,7-Dihydro-imidazole[4,5-d]1,3-diazepine-8(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80458681 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,7-Dihydro-3H-imidazo[4,5-d][1,3]diazepin-8-one | |
CAS RN |
72079-77-7 |
Source
|
| Record name | 4,7-Dihydro-imidazole[4,5-d]1,3-diazepine-8(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80458681 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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